Cas no 863548-40-7 (3,6-dimethyl-2-Pyridinemethanamine)

• Product Name: 3,6-dimethyl-2-Pyridinemethanamine
• CAS No: 863548-40-7
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1119457
• PubChem ID: 22948776
• Update Time: 2025-10-21

3,6-dimethyl-2-Pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-2-Pyridinemethanamine
• (3,6-dimethylpyridin-2-yl)methanamine
• EN300-673553
• AKOS006352793
• 863548-40-7
• AB65466
• 3,6-Dimethylpyridine-2-methanamine
• YBQLVYCNSLQITM-UHFFFAOYSA-N
• SCHEMBL929424

• Inchi： 1S/C8H12N2/c1-6-3-4-7(2)10-8(6)5-9/h3-4H,5,9H2,1-2H3
• InChI Key： YBQLVYCNSLQITM-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C)C=1CN

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 3,6-dimethyl-2-Pyridinemethanamine

Recent Advances in the Study of 3,6-dimethyl-2-Pyridinemethanamine (CAS: 863548-40-7)

3,6-dimethyl-2-Pyridinemethanamine (CAS: 863548-40-7) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of neurological disorders and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its molecular mechanisms, biological activities, and future research directions.

The synthesis of 3,6-dimethyl-2-Pyridinemethanamine has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly improves yield and purity, reducing the cost of production for potential large-scale applications. The study also explored the compound's stability under various conditions, which is critical for its formulation and storage in pharmaceutical settings.

Pharmacological investigations have revealed that 3,6-dimethyl-2-Pyridinemethanamine exhibits promising activity as a modulator of specific neurotransmitter systems. Preclinical studies in animal models have shown its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile make it a strong candidate for further development. Additionally, recent in vitro studies have indicated its antimicrobial properties, particularly against drug-resistant bacterial strains, opening new avenues for antibiotic development.

Despite these promising findings, challenges remain in the clinical translation of 3,6-dimethyl-2-Pyridinemethanamine. Current research is addressing issues related to its selectivity, potential side effects, and long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. Future studies are expected to focus on structure-activity relationship (SAR) optimization and combination therapies to enhance its efficacy and reduce toxicity.

In conclusion, 3,6-dimethyl-2-Pyridinemethanamine (CAS: 863548-40-7) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications warrant continued investigation. As research progresses, this compound may emerge as a key player in addressing unmet medical needs in neurology and infectious diseases. The coming years are likely to see increased investment and research efforts aimed at unlocking its full potential for clinical use.